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Compound of Interest

Compound Name: Ethyl L-histidinate

Cat. No.: B1616180 Get Quote

An In-depth Technical Guide to Ethyl L-Histidinate Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl L-histidinate dihydrochloride is a derivative of the essential amino acid L-histidine,

characterized by the esterification of the carboxyl group with ethanol and the presence of two

hydrochloride salts. This modification enhances its solubility and stability, making it a valuable

compound in various research and development applications. This technical guide provides a

comprehensive overview of ethyl L-histidinate dihydrochloride, including its chemical identity,

structure, physicochemical properties, and key applications. Detailed experimental protocols for

its synthesis and potential use in neuroprotection studies are presented, along with structured

data for easy reference.

Chemical Identity and Structure
Ethyl L-histidinate dihydrochloride is systematically known as (S)-ethyl 2-amino-3-(1H-

imidazol-4-yl)propanoate dihydrochloride.

Chemical Structure:

The structure of ethyl L-histidinate dihydrochloride consists of the L-histidine backbone with

an ethyl ester group at the carboxylic acid position and two hydrochloride molecules associated
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with the amino and imidazole groups.

dot graph Ethyl_L_Histidinate_Dihydrochloride_Structure { layout=neato; node

[shape=plaintext]; bgcolor="#FFFFFF";

// Atom nodes N1 [label="N", pos="0,1.5!", fontcolor="#202124"]; C2 [label="C",

pos="-0.87,0.75!", fontcolor="#202124"]; N3 [label="N", pos="-0.87,-0.75!",

fontcolor="#202124"]; C4 [label="C", pos="0,-1.5!", fontcolor="#202124"]; C5 [label="C",

pos="0.87,0!", fontcolor="#202124"]; C_alpha [label="Cα", pos="2.37,0!", fontcolor="#202124"];

C_beta [label="Cβ", pos="3.24,1.5!", fontcolor="#202124"]; C_carboxyl [label="C",

pos="2.37,-1.5!", fontcolor="#202124"]; O1_carboxyl [label="O", pos="1.5,-2.25!",

fontcolor="#202124"]; O2_carboxyl [label="O", pos="3.24,-2.25!", fontcolor="#202124"];

C_ethyl1 [label="CH2", pos="4.11,-1.5!", fontcolor="#202124"]; C_ethyl2 [label="CH3",

pos="4.98,-2.25!", fontcolor="#202124"]; N_amino [label="NH3+", pos="3.24,-0.75!",

fontcolor="#202124"]; H_imidazole1 [label="H", pos="-1.74,1.125!", fontcolor="#202124"];

H_imidazole2 [label="H", pos="0,-2.25!", fontcolor="#202124"]; H_alpha [label="H",

pos="2.37,0.75!", fontcolor="#202124"]; H_beta1 [label="H", pos="4.11,1.125!",

fontcolor="#202124"]; H_beta2 [label="H", pos="2.37,2.25!", fontcolor="#202124"]; Cl1

[label="2Cl-", pos="-2.5,0!", fontcolor="#EA4335"];

// Bonds N1 -- C2 [color="#5F6368"]; C2 -- N3 [color="#5F6368"]; N3 -- C4 [color="#5F6368"];

C4 -- C5 [color="#5F6368"]; C5 -- N1 [color="#5F6368"]; C5 -- C_alpha [color="#5F6368"];

C_alpha -- C_beta [color="#5F6368"]; C_alpha -- C_carboxyl [color="#5F6368"]; C_alpha --

N_amino [color="#5F6368"]; C_carboxyl -- O1_carboxyl [style=double, color="#5F6368"];

C_carboxyl -- O2_carboxyl [color="#5F6368"]; O2_carboxyl -- C_ethyl1 [color="#5F6368"];

C_ethyl1 -- C_ethyl2 [color="#5F6368"]; N1 -- H_imidazole1 [color="#5F6368"]; C4 --

H_imidazole2 [color="#5F6368"]; C_alpha -- H_alpha [color="#5F6368"]; C_beta -- H_beta1

[color="#5F6368"]; C_beta -- H_beta2 [color="#5F6368"]; } Chemical structure of Ethyl L-
Histidinate Dihydrochloride.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 35166-54-2[1][2]

Molecular Formula C₈H₁₃N₃O₂·2HCl[1]

Molecular Weight 256.18 g/mol [1]

Synonyms
L-His-OEt·2HCl, Ethyl L-histidinate

dihydrochloride

Physicochemical Properties
A summary of the key physicochemical properties of ethyl L-histidinate dihydrochloride is

provided below.

Table 2: Physicochemical Data

Property Value Reference

Appearance Light beige powder [1]

Purity ≥98%

Solubility Soluble in ethanol (50 mg/ml) [3]

Optical Rotation
[α]D²⁴ = 16 ± 2 ° (c=1 in

absolute EtOH)
[1]

Storage Conditions Store at ≤ -4 °C [1]

Experimental Protocols
Synthesis via Fischer Esterification
Ethyl L-histidinate dihydrochloride can be synthesized from L-histidine and ethanol in the

presence of an acid catalyst, a process known as Fischer esterification.

Materials:

L-histidine
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Anhydrous ethanol

Concentrated hydrochloric acid (HCl) or thionyl chloride (SOCl₂) as a source of HCl

Diethyl ether

Reaction flask with a reflux condenser

Magnetic stirrer and heating mantle

Büchner funnel and filter paper

Procedure:

Suspend L-histidine in anhydrous ethanol in a round-bottom flask.

Cool the mixture in an ice bath.

Slowly add concentrated hydrochloric acid or thionyl chloride dropwise with constant stirring.

This step is highly exothermic and generates HCl gas in situ, which acts as the catalyst.

After the addition is complete, attach a reflux condenser and heat the mixture to reflux for

several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and then further in an

ice bath to precipitate the product.

Collect the crystalline product by vacuum filtration using a Büchner funnel.

Wash the crystals with cold diethyl ether to remove any unreacted starting materials and

byproducts.

Dry the purified ethyl L-histidinate dihydrochloride crystals under vacuum.

Logical Workflow for Synthesis:

Potential Application in Neuroprotection Studies
(Hypothetical Protocol)
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Based on the known neuroprotective effects of histidine and its analogs, ethyl L-histidinate
dihydrochloride could be investigated for its potential to protect neuronal cells from oxidative

stress-induced damage.

Cell Culture:

SH-SY5Y human neuroblastoma cells or primary cortical neurons.

Experimental Design:

Cell Viability Assay (MTT Assay):

Plate cells in a 96-well plate and allow them to adhere overnight.

Pre-treat cells with varying concentrations of ethyl L-histidinate dihydrochloride for a

specified period (e.g., 1-2 hours).

Induce oxidative stress by adding a neurotoxic agent (e.g., hydrogen peroxide, H₂O₂; or 6-

hydroxydopamine, 6-OHDA).

After the incubation period with the neurotoxin, perform an MTT assay to quantify cell

viability.

Measurement of Reactive Oxygen Species (ROS):

Use a fluorescent probe such as 2',7'-dichlorofluorescin diacetate (DCF-DA) to measure

intracellular ROS levels.

Treat cells as described above (pre-treatment with ethyl L-histidinate dihydrochloride

followed by neurotoxin exposure).

Incubate cells with DCF-DA and measure the fluorescence intensity using a fluorescence

microplate reader or flow cytometry.

Signaling Pathway Investigation:

Applications in Research and Development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1616180?utm_src=pdf-body
https://www.benchchem.com/product/b1616180?utm_src=pdf-body
https://www.benchchem.com/product/b1616180?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl L-histidinate dihydrochloride serves as a versatile intermediate and building block in

several areas of chemical and pharmaceutical research.

Peptide Synthesis: It can be used as a protected form of histidine in solid-phase or solution-

phase peptide synthesis. The ethyl ester protects the C-terminus, while the dihydrochloride

form ensures stability and solubility.

Drug Delivery: The enhanced solubility and potential for modification make it a candidate for

use in drug delivery systems. L-histidine-based polymers have been explored for pH-

responsive drug release.

Neuroscience Research: As a derivative of histidine, which is a precursor to the

neurotransmitter histamine, this compound is of interest in studies related to neurological

function and neuroprotection. Research on related histidine analogs has shown promise in

models of ischemic stroke.

Biochemical Assays: It can be used as a substrate or a reference compound in various

biochemical and enzymatic assays.

Conclusion
Ethyl L-histidinate dihydrochloride is a valuable derivative of L-histidine with enhanced

physicochemical properties that make it suitable for a range of applications in research and

development. Its straightforward synthesis and potential utility in peptide synthesis, drug

delivery, and neuroscience research underscore its importance for scientists in these fields.

The experimental protocols and data presented in this guide provide a foundation for its

practical application and further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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